2-(4-ethoxyphenyl)-1-(4-{3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)ethan-1-one

• IUPAC Name: 2-(4-ethoxyphenyl)-1-[4-(3-phenyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C24H25N7O2/c1-2-33-20-10-8-18(9-11-20)16-21(32)29-12-14-30(15-13-29)23-22-24(26-17-25-23)31(28-27-22)19-6-4-3-5-7-19/h3-11,17H,2,12-16H2,1H3
• InChI Key: ZGCPAXXUQBSNEU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)N2CCN(CC2)C3=NC=NC4=C3N=NN4C5=CC=CC=C5
• Molecular Formula: C24H25N7O2
• Molecular Weight: 443.5 g/mol
• CAS No.: 920177-83-9

Description

The compound 2-(4-ethoxyphenyl)-1-(4-{3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)ethan-1-one (hereafter referred to as Compound A) is a heterocyclic molecule featuring a triazolopyrimidine core fused with a piperazine ring. Its structure includes a 4-ethoxyphenyl group attached to the triazole moiety and a phenoxy-substituted ethanone linked to the piperazine nitrogen (Figure 1). The molecular formula is C₂₆H₂₆N₆O₂, with an average molecular mass of 454.53 g/mol and a ChemSpider ID of 920377-60-2 .

Comparison with Similar Compounds

Methoxy vs. Ethoxy Substitution

A closely related analog, 1-{4-[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-(3-methylphenyl)ethan-1-one (Compound B), replaces the 4-ethoxyphenyl group with a 4-methoxyphenyl substituent . Ethoxy groups are generally more metabolically stable due to slower oxidative dealkylation, which may extend the half-life of Compound A compared to Compound B .

Phenyl vs. Heteroaromatic Substitutions

Compounds such as 1-(4-(4-((5-chloro-4-((2-(1-isopropyl-1H-1,2,4-triazol-3-yl)phenyl)amino)pyrimidin-2-yl)amino)phenyl)piperazin-1-yl)ethan-1-one (Compound C) incorporate chloro and triazolyl substituents instead of phenyl groups . In contrast, Compound A’s phenyl group may prioritize hydrophobic interactions in binding pockets .

Piperazine-Linked Modifications

Ethanone vs. Alkyl Chain Variations

Compound A features a phenoxy-substituted ethanone group, whereas analogs like 4-(1H-pyrazol-4-yl)-1-(4-(4-(trifluoromethyl)phenyl)piperazin-1-yl)butan-1-one (Compound D) employ a butanone linker with a pyrazole substituent .

Aromatic vs. Aliphatic Substituents

In 1-(4-(4-((5-chloro-4-((2-(1,5-dimethyl-1H-1,2,4-triazol-3-yl)phenyl)amino)pyrimidin-2-yl)amino)phenyl)piperazin-1-yl)ethan-1-one (Compound E), the ethanone is retained, but the phenoxy group is replaced with a dimethyltriazole-aromatic system . This modification introduces steric hindrance and polar interactions, which could alter target selectivity compared to Compound A’s simpler phenoxy group .

Research Implications and Limitations

While structural data for Compound A (e.g., X-ray crystallography) may exist due to the use of SHELX refinement tools , the evidence provided lacks explicit pharmacological or thermodynamic data (e.g., IC₅₀, logP). The ethoxy group in Compound A likely enhances blood-brain barrier penetration compared to methoxy analogs, but this remains speculative without experimental validation. Similarly, the phenoxy-ethanone moiety may influence kinase selectivity, as seen in related triazolopyrimidine inhibitors .